Cas no 157692-36-9 (1,4-Benzodioxin-2-methanol,7-chloro-2,3-dihydro-5-nitro-)

1,4-Benzodioxin-2-methanol,7-chloro-2,3-dihydro-5-nitro- Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanol,7-chloro-2,3-dihydro-5-nitro-
• (7-chloro-5-nitro-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• 1,4-Benzodioxin-2-methanol,7-chloro-2,3-dihydro-5-nitro
• 7-CHLORO-2-HYDROXYMETHYL-5-NITROBENZODIOXANE
• SCHEMBL7617384
• AKOS015911713
• 157692-36-9
• DTXSID80708815
• +Expand

• InChIKey： MGLATQBXHTZVGI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8ClNO5/c10-5-1-7(11(13)14)9-8(2-5)16-6(3-12)4-15-9/h1-2,6,12H,3-4H2
• SMILES： OCC1COC2=C(C=C(C=C2O1)Cl)[N+]([O-])=O

Computed Properties

• Exact Mass: 245.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 245.009
• Heavy Atom Count: 16
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 84.5A^2

Experimental Properties

• LogP: 1.90350
• PSA: 84.51000